Cas no 89638-56-2 (Benzonitrile, 3-acetyl-2-hydroxy-5,6-dimethyl-)

• Product Name: Benzonitrile, 3-acetyl-2-hydroxy-5,6-dimethyl-
• CAS No: 89638-56-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 593774
• PubChem ID: 71325368
• Update Time: 2025-04-19

Benzonitrile, 3-acetyl-2-hydroxy-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-acetyl-2-hydroxy-5,6-dimethyl-
• 3-acetyl-2-hydroxy-5,6-dimethylbenzonitrile
• DTXSID60754719
• 89638-56-2

• Inchi： 1S/C11H11NO2/c1-6-4-9(8(3)13)11(14)10(5-12)7(6)2/h4,14H,1-3H3
• InChI Key： FWFWVGJTMFBYDO-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(C)=C(C)C=C1C(C)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1Ų